L755507
L755507
L-755,507 is a partial agonist of β3-adrenergic receptors (EC50 = 0.43 nM). It displays more than 440-fold selectivity for β3- over β1- and β2-adrenoceptors (EC50s = 580 and >10,000 nM, respectively). At 5 µM, this compound has been used to enhance CRISPR-mediated homology-directed repair efficiency by 3-fold for large fragment insertions and by 9-fold for point mutations. L-755,507 has been used to identify signaling pathways activated through β3-adrenergic receptors.
L-755507 is a potent β3-adrenergic receptor partial agonist > 1000-fold selective over β1- and β2-adrenoceptors (EC50 values are 0.43, 580 and > 10000 nM for activation of cloned human β3-, β1- and β2-adrenoceptors respectively). L-755507 stimulates lipolysis in rhesus adipocytes in vitro (EC50 = 3.9 nM).
L-755507 is a potent β3-adrenergic receptor partial agonist > 1000-fold selective over β1- and β2-adrenoceptors (EC50 values are 0.43, 580 and > 10000 nM for activation of cloned human β3-, β1- and β2-adrenoceptors respectively). L-755507 stimulates lipolysis in rhesus adipocytes in vitro (EC50 = 3.9 nM).
Brand Name:
Vulcanchem
CAS No.:
159182-43-1
VCID:
VC0532258
InChI:
InChI=1S/C30H40N4O6S/c1-2-3-4-5-19-32-30(37)33-24-10-16-29(17-11-24)41(38,39)34-25-8-6-23(7-9-25)18-20-31-21-27(36)22-40-28-14-12-26(35)13-15-28/h6-17,27,31,34-36H,2-5,18-22H2,1H3,(H2,32,33,37)/t27-/m0/s1
SMILES:
CCCCCCNC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CCNCC(COC3=CC=C(C=C3)O)O
Molecular Formula:
C30H40N4O6S
Molecular Weight:
584.7 g/mol
L755507
CAS No.: 159182-43-1
Cat. No.: VC0532258
Molecular Formula: C30H40N4O6S
Molecular Weight: 584.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | L-755,507 is a partial agonist of β3-adrenergic receptors (EC50 = 0.43 nM). It displays more than 440-fold selectivity for β3- over β1- and β2-adrenoceptors (EC50s = 580 and >10,000 nM, respectively). At 5 µM, this compound has been used to enhance CRISPR-mediated homology-directed repair efficiency by 3-fold for large fragment insertions and by 9-fold for point mutations. L-755,507 has been used to identify signaling pathways activated through β3-adrenergic receptors. L-755507 is a potent β3-adrenergic receptor partial agonist > 1000-fold selective over β1- and β2-adrenoceptors (EC50 values are 0.43, 580 and > 10000 nM for activation of cloned human β3-, β1- and β2-adrenoceptors respectively). L-755507 stimulates lipolysis in rhesus adipocytes in vitro (EC50 = 3.9 nM). |
|---|---|
| CAS No. | 159182-43-1 |
| Molecular Formula | C30H40N4O6S |
| Molecular Weight | 584.7 g/mol |
| IUPAC Name | 1-hexyl-3-[4-[[4-[2-[[(2S)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]phenyl]sulfamoyl]phenyl]urea |
| Standard InChI | InChI=1S/C30H40N4O6S/c1-2-3-4-5-19-32-30(37)33-24-10-16-29(17-11-24)41(38,39)34-25-8-6-23(7-9-25)18-20-31-21-27(36)22-40-28-14-12-26(35)13-15-28/h6-17,27,31,34-36H,2-5,18-22H2,1H3,(H2,32,33,37)/t27-/m0/s1 |
| Standard InChI Key | NYYJKMXNVNFOFQ-MHZLTWQESA-N |
| Isomeric SMILES | CCCCCCNC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CCNC[C@@H](COC3=CC=C(C=C3)O)O |
| SMILES | CCCCCCNC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CCNCC(COC3=CC=C(C=C3)O)O |
| Canonical SMILES | CCCCCCNC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CCNCC(COC3=CC=C(C=C3)O)O |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator